Explore by Category Inorganic Catalysts

Triethylphosphine

Triethylphosphine, a versatile chemical compound, finds wide application in scientific research. With its distinct properties, it plays a crucial role in catalysis, organic synthesis, and coordination chemistry, making it an invaluable tool for scientists exploring new frontiers.

CAS No.:554-70-1

Molecular Formula:C6H15P

Molecular Weight:118.16 g/mol

Availability: In Stock

Diethylphosphoramidous dichloride

"Dichloro(diethylamino)phosphine is a chemical compound used in scientific research. It exhibits diverse applications, such as being a versatile reagent for organic synthesis and a catalyst in various reactions. Its unique properties make it a valuable tool for advancing scientific discoveries."

CAS No.:1069-08-5

Molecular Formula:C4H10Cl2NP

Molecular Weight:174.01 g/mol

Availability: In Stock

Yttrium(III) 2-ethylhexanoate

Yttrium(III) 2-ethylhexanoate is a chemical compound used in various scientific research. It possesses unique properties that make it suitable for applications in catalysis, material synthesis, and nanotechnology. Its versatility and stability make it a valuable tool for advancing scientific knowledge.

CAS No.:114012-65-6

Molecular Formula:C24H45O6Y

Molecular Weight:518.5 g/mol

Availability: In Stock

(2,2'-Bipyridine)dichloropalladium(II)

'(2,2'-Bipyridine)dichloropalladium(II) is a versatile chemical compound used in scientific research. It exhibits high perplexity and burstiness, enabling diverse applications such as catalysis, material synthesis, and coordination chemistry.'

CAS No.:14871-92-2

Molecular Formula:C10H8Cl2N2Pd

Molecular Weight:333.5 g/mol

Availability: In Stock

Tetrakis(acetonitrile)copper(I) hexafluorophosphate

Tetrakis(acetonitrile)copper(I) hexafluorophosphate is a complex chemical compound used in diverse scientific studies. Its application ranges from catalysis to material science, offering a promising avenue for innovative research.

CAS No.:64443-05-6

Molecular Formula:C8H12CuF6N4P

Molecular Weight:372.72 g/mol

Availability: In Stock

Iododioxobis(triphenylphosphine)rhenium(V)

"Iododioxobis(triphenylphosphine)rhenium(V) is a versatile chemical compound used in scientific research. It exhibits remarkable properties that make it suitable for various applications, including catalysis and material synthesis."

CAS No.:23032-93-1

Molecular Formula:C36H31IO2P2Re

Molecular Weight:870.7 g/mol

Availability: In Stock

Electronic Materials

Biomedical Materials

Energy Materials

Screening Compounds

Biochemicals

Chemical Synthesis

Catalysts

Chemical Biology

Flavors & Fragrances

Amino Acids Resins & Reagents

Building Blocks

Lab Chemicals

Stable Isotopes

Formulation

Portfolio APIs

Bioactive Small Molecules

Reference Materials

Analytical Reagents

Analytical Chromatography

Pathways